Cas no 1227599-42-9 (3-Bromo-4-bromomethyl-2-methylpyridine)

• Product Name: 3-Bromo-4-bromomethyl-2-methylpyridine
• CAS No: 1227599-42-9
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• CID: 4927591
• Update Time: 2025-07-18

3-Bromo-4-bromomethyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-bromomethyl-2-methylpyridine

• Inchi： 1S/C7H7Br2N/c1-5-7(9)6(4-8)2-3-10-5/h2-3H,4H2,1H3
• InChI Key： HJAMAOUXDATYTH-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=CC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-bromomethyl-2-methylpyridine

3-Bromo-4-bromomethyl-2-methylpyridine (CAS No. 1227599-42-9): An Overview of Its Synthesis, Applications, and Recent Research

3-Bromo-4-bromomethyl-2-methylpyridine (CAS No. 1227599-42-9) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine atoms and a bromomethyl group. The combination of these functional groups makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of 3-Bromo-4-bromomethyl-2-methylpyridine has been extensively studied, and several methods have been reported in the literature. One of the most common approaches involves the bromination of 4-methylpyridine followed by further functionalization to introduce the bromomethyl group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic systems have also contributed to more efficient and environmentally friendly synthetic routes.

In terms of its applications, 3-Bromo-4-bromomethyl-2-methylpyridine has shown promise as a key intermediate in the development of novel drugs. Its reactivity and structural diversity make it suitable for a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and palladium-catalyzed reactions. These transformations are crucial for the synthesis of complex molecules with potential therapeutic properties.

Recent research has highlighted the importance of 3-Bromo-4-bromomethyl-2-methylpyridine in the development of new pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit potent biological activities, such as anti-inflammatory, antiviral, and anticancer properties. One notable example is its use in the synthesis of pyridine-based inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical studies, demonstrating their potential for further development into therapeutic agents.

Beyond pharmaceutical applications, 3-Bromo-4-bromomethyl-2-methylpyridine has also found use in the agrochemical industry. Its ability to undergo various chemical transformations makes it a valuable building block for the synthesis of pesticides and herbicides. These compounds are designed to be effective against specific pests while minimizing environmental impact, making them attractive options for sustainable agriculture practices.

The physical and chemical properties of 3-Bromo-4-bromomethyl-2-methylpyridine are well-documented in scientific literature. It is typically a solid at room temperature with a melting point ranging from 60 to 65°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but is insoluble in water. Its stability under various conditions has been studied to ensure its safe handling and storage.

Safety considerations are an important aspect when working with 3-Bromo-4-bromomethyl-2-methylpyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound in laboratory settings.

In conclusion, 3-Bromo-4-bromomethyl-2-methylpyridine (CAS No. 1227599-42-9) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structure and reactivity make it an essential intermediate in the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry.